Cas no 75059-08-4 (L-Methioninamide,L-tyrosyl-D-alanyl-D-alanyl-L-phenylalanyl- (9CI))

• Product name: L-Methioninamide,L-tyrosyl-D-alanyl-D-alanyl-L-phenylalanyl- (9CI)
• CAS No: 75059-08-4
• MF: C₂₉H₄₀N₆O₆S
• MW: 600.7295
• CID: 563201
• PubChem ID: 44146754

L-Methioninamide,L-tyrosyl-D-alanyl-D-alanyl-L-phenylalanyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,L-tyrosyl-D-alanyl-D-alanyl-L-phenylalanyl- (9CI)
• Tyr-D-Ala-D-Ala-Phe-Met-NH2
• (2S)-2-[[(2S)-2-[[(2R)-2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]propanoyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanamide
• Enkephalinamide-met, ala(2,3)-
• DTXSID10226032
• Methionine-enkephalinamide, ala(2,3)-
• 75059-08-4
• Met-enkephalinamide, ala(2,3)-
• TAAFM
• Enkephalinamide-met, alanine(2,3)-
• Tyr-ala-ala-phe-metnh2
• TAAPM
• Tyrosyl-alanyl-alanyl-phenylalanyl-methioninamide
• 2,3-Ala-met-enkephalinamide
• L-Methioninamide, L-tyrosyl-D-alanyl-D-alanyl-L-phenylalanyl-

• Inchi： InChI=1S/C29H40N6O6S/c1-17(33-28(40)22(30)15-20-9-11-21(36)12-10-20)26(38)32-18(2)27(39)35-24(16-19-7-5-4-6-8-19)29(41)34-23(25(31)37)13-14-42-3/h4-12,17-18,22-24,36H,13-16,30H2,1-3H3,(H2,31,37)(H,32,38)(H,33,40)(H,34,41)(H,35,39)/t17-,18-,22+,23+,24+/m1/s1
• InChI Key： UPKZCLGKJSAFAS-FFCPMTHWSA-N
• SMILES： CC(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCSC)C(=O)N)NC(=O)C(C)NC(=O)C(CC2=CC=C(C=C2)O)N

Computed Properties

• Exact Mass: 600.2733
• Monoisotopic Mass: 600.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 16
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 231A^2
• Surface Charge: 0
• Tautomer Count: 96

Experimental Properties

• PSA: 205.74

Additional information on L-Methioninamide,L-tyrosyl-D-alanyl-D-alanyl-L-phenylalanyl- (9CI)

测试